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Compound of Interest

Compound Name: 1-Iodononane

Cat. No.: B046442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Iodononane, a vital alkyl iodide, serves as a key building block in organic synthesis and

holds significant potential in the realms of pharmaceutical and materials science. Its linear nine-

carbon chain, coupled with a reactive iodine terminus, makes it a versatile intermediate for

introducing nonyl groups into a wide array of molecular architectures. This technical guide

provides a comprehensive overview of the physical and chemical properties of 1-iodononane,

detailed experimental protocols for its synthesis, and relevant safety information.

Core Physical and Chemical Properties
The fundamental properties of 1-iodononane are summarized in the tables below, offering a

quick reference for laboratory applications.

General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₉H₁₉I [1][2][3][4]

Molecular Weight 254.15 g/mol [1][5][6]

Appearance
Clear, colorless to pale yellow

liquid
[5][7]

Density 1.288 g/mL at 25 °C [1][5][6][8]

Boiling Point 107-108 °C at 8 mmHg [1][5][6][8]

Melting Point -20 °C [1][7]

Refractive Index (n20/D) 1.487 [5][6]

Flash Point 85 °C (185 °F) - closed cup [1][5]

Solubility
Insoluble in water. Soluble in

chloroform and methanol.
[1][7]

Chemical Identifiers and Spectral Data
Identifier/Spectrum Value/Details Reference(s)

CAS Number 4282-42-2 [1][2][5][6]

InChI
InChI=1S/C9H19I/c1-2-3-4-5-

6-7-8-9-10/h2-9H2,1H3
[1][2][5]

InChIKey
OGSJMFCWOUHXHN-

UHFFFAOYSA-N
[1][2][5]

SMILES CCCCCCCCCI [5][6]

¹H NMR Data available [2]

¹³C NMR Data available [2]

Mass Spectrum (EI) Data available [3]

IR Spectrum Data available [2]
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Experimental Protocols
The synthesis of 1-iodononane from its corresponding alcohol, 1-nonanol, is a standard

procedure in organic chemistry. Below is a detailed methodology based on the reaction with

sodium iodide and phosphoric acid, a common and effective method for preparing primary

iodoalkanes.[1][8]

Synthesis of 1-Iodononane from 1-Nonanol
This protocol describes the conversion of 1-nonanol to 1-iodononane via an Sₙ2 reaction.

Materials:

1-Nonanol

Sodium iodide (NaI)

85% Phosphoric acid (H₃PO₄)

5% Sodium bisulfite (NaHSO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether

Distilled water

Round-bottom flask

Reflux condenser

Heating mantle with a stirrer

Separatory funnel

Beakers and Erlenmeyer flasks
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Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 1-nonanol, sodium iodide, and 85% phosphoric acid.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete (typically after several hours), cool the mixture to

room temperature. Transfer the mixture to a separatory funnel and add diethyl ether and

water.

Extraction: Shake the funnel and allow the layers to separate. Collect the organic layer.

Washing: Wash the organic layer sequentially with 5% sodium bisulfite solution (to remove

any unreacted iodine), water, and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary

evaporator.

Purification: The crude 1-iodononane can be further purified by vacuum distillation to yield a

clear, colorless liquid.

Safety Precautions:

All procedures should be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Phosphoric acid is corrosive and should be handled with care.

Diethyl ether is highly flammable; ensure there are no open flames or spark sources nearby.
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Visualizations
Synthesis Workflow of 1-Iodononane
The following diagram illustrates the key steps in the synthesis and purification of 1-
iodononane from 1-nonanol.

1-Nonanol, NaI, H₃PO₄ Reflux Quench with Water
& Diethyl Ether

Separatory Funnel
Extraction

Wash with:
1. 5% NaHSO₃

2. Water
3. Brine

Dry with MgSO₄ Filtration Rotary Evaporation Vacuum Distillation Pure 1-Iodononane

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 1-iodononane.

Safety Information
1-Iodononane is considered a hazardous substance and requires careful handling.[2]

Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[2][5]

Precautionary Statements: Avoid breathing mist, vapors, or spray. Wash skin thoroughly after

handling. Use only outdoors or in a well-ventilated area. Wear protective gloves, eye

protection, and face protection.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. It is

sensitive to light and may discolor upon exposure.[1][7][8] It may be stabilized with copper.[5]

[6]

Inpatibilities: Incompatible with strong oxidizing agents and strong bases.[1][8]

This guide is intended for use by qualified professionals and should be supplemented with a

thorough review of the full Safety Data Sheet (SDS) before handling 1-iodononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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